Cas no 2385169-41-3 (1-Bromo-2-iodo-5-methoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-iodo-5-methoxy-3-(trifluoromethyl)benzene
• CAS No: 2385169-41-3
• MF: C₈H₅BrF₃IO
• MW: 380.928384542465
• CID: 5075548
• Update Time: 2023-08-25

1-Bromo-2-iodo-5-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-iodo-5-methoxy-3-(trifluoromethyl)benzene
• 1-Bromo-2-iodo-5-methoxy-3-(trifluoromethyl)benzene

• Inchi： 1S/C8H5BrF3IO/c1-14-4-2-5(8(10,11)12)7(13)6(9)3-4/h2-3H,1H3
• InChI Key： GOJHUYGZWRUIOV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1C(F)(F)F)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2